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A Comparative Environmental Safety Review:
Dimethametryn vs. Prometryn
A comprehensive analysis of the environmental safety profiles of the triazine herbicides,

Dimethametryn and Prometryn, reveals significant data gaps for Dimethametryn, hindering a

direct quantitative comparison. While extensive research details the ecotoxicological impact

and environmental fate of Prometryn, publicly available quantitative data for Dimethametryn is

scarce. This review summarizes the available information, highlighting the disparities in data

and underscoring the need for further research on Dimethametryn.

Executive Summary
Prometryn, a widely used herbicide, is characterized as moderately persistent in soil and

potentially persistent in water. It exhibits moderate toxicity to fish and slight to moderate toxicity

to aquatic invertebrates. In contrast, Dimethametryn is generally described as persistent in soil

and moderately toxic to aquatic organisms; however, specific quantitative data to support a

detailed comparative risk assessment are not readily available in the public domain. Both

herbicides are known to inhibit photosynthesis in susceptible plant species.

Data on Environmental Fate
The environmental fate of a pesticide encompasses its persistence, mobility, and

transformation in various environmental compartments such as soil and water.
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Table 1: Comparison of Environmental Fate Parameters

Parameter Dimethametryn Prometryn

Soil Half-Life (DT50)
Data not available. Described

as "persistent"[1].

30 to 90 days (field)[1]. Can

persist for 12 to 18 months

with repeated applications[1].

Aqueous Hydrolysis
Not susceptible to

hydrolysis[1].

Stable to hydrolysis over 28

days in slightly acidic to slightly

alkaline conditions[1].

Mobility in Soil

Described as "slightly mobile"

and not expected to leach to

groundwater[1].

Weakly bound to most soils,

but adsorbs more strongly to

soils with higher clay and

organic matter content.

Generally remains in the top

12 inches of soil[1].

Bioaccumulation Potential Data not available.

Low potential for

bioaccumulation, with

observed concentrations in fish

being 9 to 10 times the

ambient water

concentration[1].

Ecotoxicity Data
Ecotoxicity data provides insight into the potential adverse effects of a substance on non-target

organisms in the environment. The most common measures are the lethal concentration

(LC50) for 50% of a test population and the effective concentration (EC50) that causes a

specific sublethal effect in 50% of a test population.

Table 2: Acute Ecotoxicity of Dimethametryn and Prometryn
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Organism Test Duration Endpoint
Dimethametry
n

Prometryn

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours LC50

Moderately toxic

(quantitative data

not available)[1]

2.5 - 2.9 mg/L[1]

Bluegill Sunfish

(Lepomis

macrochirus)

96 hours LC50
Data not

available
10.0 mg/L[1]

Goldfish

(Carassius

auratus)

96 hours LC50
Data not

available
3.5 mg/L[1]

Carp (Cyprinus

carpio)
96 hours LC50

Data not

available
8.0 mg/L[1]

Aquatic

Invertebrates

Daphnia sp. 48 hours EC50

Moderately toxic

(quantitative data

not available)[1]

18.9 mg/L[1]

Algae 72 hours EC50
Data not

available

Data not

available in the

provided search

results.

Birds

Bobwhite Quail Acute Oral LD50
Data not

available
>2150 mg/kg[1]

Mallard Duck Acute Oral LD50
Data not

available
>4640 mg/kg[1]

Bees Acute Contact LD50

Moderately toxic

(quantitative data

not available)[1]

>99 µ g/bee [1]
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Earthworms 48 hours LC50
Data not

available
153 mg/kg[1]

Experimental Protocols
Standardized testing guidelines, primarily from the Organisation for Economic Co-operation

and Development (OECD), are followed to ensure the reliability and comparability of ecotoxicity

and environmental fate data.

Acute Toxicity Testing
Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish over a 96-hour period. Fish are exposed to a range of

concentrations of the test substance, and mortality is observed at 24, 48, 72, and 96 hours[2]

[3][4].

Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity to

Daphnia magna. Young daphnids are exposed to the test substance for 48 hours, and the

concentration that immobilizes 50% of the daphnids (EC50) is determined[5][6][7].

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of algae. Algal cultures are exposed to various

concentrations of the test substance over 72 hours, and the inhibition of growth is measured

to determine the EC50[8][9].

Environmental Fate Testing
Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline is used to

determine the rate and route of degradation of a substance in soil under both aerobic and

anaerobic conditions. The time it takes for 50% of the substance to degrade (DT50) is a key

endpoint of this study. The test involves treating soil with the substance and incubating it

under controlled conditions, with periodic analysis of the remaining substance and its

transformation products[10][11][12].

Signaling Pathways and Experimental Workflows
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The primary mode of action for both Dimethametryn and Prometryn is the inhibition of

photosynthesis at Photosystem II (PSII) in susceptible plants[1]. This disruption of the electron

transport chain leads to a halt in ATP and NADPH production, ultimately causing plant death.
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Caption: Inhibition of Photosynthesis by Dimethametryn and Prometryn.

The following diagram illustrates a generalized workflow for an acute aquatic toxicity test, such

as the OECD 203 fish toxicity test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EXTOXNET PIP - PROMETRYN [extoxnet.orst.edu]

2. oecd.org [oecd.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b166598?utm_src=pdf-body-img
https://www.benchchem.com/product/b166598?utm_src=pdf-custom-synthesis
http://extoxnet.orst.edu/pips/prometry.htm
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

4. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]

5. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

6. shop.fera.co.uk [shop.fera.co.uk]

7. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]

8. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha
[aropha.com]

9. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH
[ibacon.com]

10. oecd.org [oecd.org]

11. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]

12. shop.fera.co.uk [shop.fera.co.uk]

To cite this document: BenchChem. [A comparative review of the environmental safety of
Dimethametryn and Prometryn.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166598#a-comparative-review-of-the-environmental-
safety-of-dimethametryn-and-prometryn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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